Cas no 1427158-38-0 ((1S,5S)-3-oxabicyclo3.1.0hexane-1-carboxylic acid)
1427158-38-0 structure
Product Name:(1S,5S)-3-oxabicyclo3.1.0hexane-1-carboxylic acid
CAS No:1427158-38-0
MF:C6H8O3
MW:128.125922203064
MDL:MFCD32741245
CID:5085654
PubChem ID:71515801
Update Time:2024-11-04
(1S,5S)-3-oxabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid
- (1S,5S)-3-oxabicyclo3.1.0hexane-1-carboxylic acid
- 1427158-38-0
- SCHEMBL26112225
- BS-46268
- (1S,5S)-3-oxa-bicyclo[3.1.0]hexane-1-carboxylic acid
- EN300-2499407
- F77049
-
- MDL： MFCD32741245
- Inchi： 1S/C6H8O3/c7-5(8)6-1-4(6)2-9-3-6/h4H,1-3H2,(H,7,8)/t4-,6-/m1/s1
- InChI Key： KXQPXWJVQITPAZ-INEUFUBQSA-N
- SMILES： O1C[C@H]2C[C@@]2(C(=O)O)C1
Computed Properties
- Exact Mass: 128.047344113g/mol
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 46.5
(1S,5S)-3-oxabicyclo3.1.0hexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1246763-100mg |
(1S,5S)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 98% | 100mg |
$225 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1246763-250mg |
(1S,5S)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 98% | 250mg |
$315 | 2024-06-05 | |
| Enamine | EN300-2499407-0.05g |
(1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 95% | 0.05g |
$344.0 | 2024-06-19 | |
| Enamine | EN300-2499407-0.1g |
(1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 95% | 0.1g |
$515.0 | 2024-06-19 | |
| Enamine | EN300-2499407-0.25g |
(1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 95% | 0.25g |
$735.0 | 2024-06-19 | |
| Enamine | EN300-2499407-0.5g |
(1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 95% | 0.5g |
$1158.0 | 2024-06-19 | |
| Enamine | EN300-2499407-1.0g |
(1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 95% | 1.0g |
$1485.0 | 2024-06-19 | |
| Enamine | EN300-2499407-2.5g |
(1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 95% | 2.5g |
$2912.0 | 2024-06-19 | |
| Enamine | EN300-2499407-5.0g |
(1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 95% | 5.0g |
$4309.0 | 2024-06-19 | |
| Enamine | EN300-2499407-10.0g |
(1S,5S)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1427158-38-0 | 95% | 10.0g |
$6390.0 | 2024-06-19 |
(1S,5S)-3-oxabicyclo3.1.0hexane-1-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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